Cas no 659729-79-0 (3-Amino-5-methoxyquinoxalin-2(1H)-one)
3-Amino-5-methoxyquinoxalin-2(1H)-one is a heterocyclic compound featuring a quinoxaline core substituted with an amino group at the 3-position and a methoxy group at the 5-position. This structure imparts versatility in synthetic applications, particularly in the development of pharmaceuticals and agrochemicals. The amino and methoxy functional groups enhance its reactivity, making it a valuable intermediate for constructing more complex molecules. Its stability under standard conditions ensures ease of handling in laboratory settings. The compound's well-defined chemical properties and compatibility with various reaction conditions make it suitable for use in medicinal chemistry research, including the synthesis of biologically active derivatives.
659729-79-0 structure
Product Name:3-Amino-5-methoxyquinoxalin-2(1H)-one
CAS No:659729-79-0
MF:C9H9N3O2
MW:191.186661481857
CID:962883
PubChem ID:16748339
Update Time:2025-06-11
3-Amino-5-methoxyquinoxalin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-5-methoxyquinoxalin-2(1H)-one
- 2(1H)-Quinoxalinone,3-amino-5-methoxy-(9CI)
- 3-amino-5-methoxy-1H-quinoxalin-2-one
- 3-azanyl-5-methoxy-1H-quinoxalin-2-one
- 3-amino-5-methoxy-1,2-dihydroquinoxalin-2-one
- DTXSID50587795
- AKOS015910043
- 659729-79-0
- SCHEMBL1038475
- A835293
-
- Inchi： 1S/C9H9N3O2/c1-14-6-4-2-3-5-7(6)12-8(10)9(13)11-5/h2-4H,1H3,(H2,10,12)(H,11,13)
- InChI Key： PVGOSBITZLKULZ-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC2=C1N=C(C(N2)=O)N
Computed Properties
- Exact Mass: 191.06900
- Monoisotopic Mass: 191.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 76.7Ų
Experimental Properties
- Density: 1.476
- Refractive Index: 1.681
- PSA: 81.00000
- LogP: 1.09510
3-Amino-5-methoxyquinoxalin-2(1H)-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Amino-5-methoxyquinoxalin-2(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449039339-1g |
3-Amino-5-methoxyquinoxalin-2(1H)-one |
659729-79-0 | 95% | 1g |
$1079.00 | 2023-09-01 | |
| Chemenu | CM142021-1g |
3-amino-5-methoxyquinoxalin-2(1H)-one |
659729-79-0 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM142021-1g |
3-amino-5-methoxyquinoxalin-2(1H)-one |
659729-79-0 | 95% | 1g |
$1257 | 2021-08-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1740140-1g |
3-Amino-5-methoxyquinoxalin-2(1h)-one |
659729-79-0 | 98% | 1g |
￥9618.00 | 2024-05-04 | |
| Ambeed | A124756-1g |
3-Amino-5-methoxyquinoxalin-2(1H)-one |
659729-79-0 | 95+% | 1g |
$1057.0 | 2024-04-18 | |
| Crysdot LLC | CD11077300-1g |
3-Amino-5-methoxyquinoxalin-2(1H)-one |
659729-79-0 | 95+% | 1g |
$1334 | 2024-07-18 |
3-Amino-5-methoxyquinoxalin-2(1H)-one Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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